N-(Cyclopropylmethyl)-7-[3,5-dihydroxy-2-(3-hydroxy-4-phenoxybut-1-EN-1-YL)cyclopentyl]hept-5-enamide

• IUPAC Name: N-(cyclopropylmethyl)-7-[3,5-dihydroxy-2-(3-hydroxy-4-phenoxybut-1-enyl)cyclopentyl]hept-5-enamide
• InChI: InChI=1S/C26H37NO5/c28-20(18-32-21-8-4-3-5-9-21)14-15-23-22(24(29)16-25(23)30)10-6-1-2-7-11-26(31)27-17-19-12-13-19/h1,3-6,8-9,14-15,19-20,22-25,28-30H,2,7,10-13,16-18H2,(H,27,31)
• InChI Key: KVKRYMGBWCAHHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)CCCC=CCC2C(CC(C2C=CC(COC3=CC=CC=C3)O)O)O
• Molecular Formula: C26H37NO5
• DSSTOX Substance ID: DTXSID30694037
• Molecular Weight: 443.6 g/mol
• CAS No.: 1138395-09-1

Description

The actions of many clinical F-series prostaglandins (PGs), including those used for estrous synchronization and for reduction of intraocular pressure (IOP), are mediated through the PGF2α (FP) receptor. 16-phenoxy tetranor Prostaglandin F2α cyclopropyl methyl amide (16-phenoxy tetranor PGF2α cyclopropyl methyl amide) is an analog of PGF2α containing a 16-phenoxy group on the lower (ω) side chain and a cyclopropyl methyl amide at the C-1 position. There are no published reports on the biological activity of 16-phenoxy tetranor PGF2α cyclopropyl methyl amide.

Scientific Research Applications

• Stereochemistry and Structural Analysis : The study of related compounds shows the importance of stereochemistry in determining the properties of these molecules. For instance, the research on grenadamide, a compound with a similar structure, highlights the significance of enantiomers in determining its characteristics (Dulayymi, Baird, & Jones, 2004).

• Ring Expansion and Mechanisms : Another study focuses on the unique ring expansion in similar bicyclic ring systems, offering insights into the chemical reactions and mechanisms that can alter the structure of these compounds (Yasui, Ootsuki, Takayama, & Nagumo, 2017).

• Potential for Therapeutic Applications : Research into compounds like tribulusimide D, which bears resemblance to the compound , has shown hepatoprotective activities, suggesting potential therapeutic applications (Byun, Jeong, An, Min, & Kim, 2010).

• Fragmentation Patterns and Mass Spectrometry : An analysis of N-(4-aminobutyl)-3-(4-hydroxyphenyl)prop-2-enamide, a related compound, through mass spectrometry provides insights into the fragmentation patterns which are crucial for understanding the molecular structure and behavior of these compounds (Bigler & Hesse, 1995).

• Synthesis and Structural Characterisation : The synthesis of derivatives of tricyclic compounds and their antimicrobial activities offers an avenue for exploring the potential uses of these compounds in the field of medicine (Struga et al., 2008).

• Biomimetic Cyclization : The study of enamides in biomimetic cyclizations to form larger azapolycycles can be relevant to understanding how similar compounds like N-(Cyclopropylmethyl)-7-[3,5-dihydroxy-2-(3-hydroxy-4-phenoxybut-1-EN-1-YL)cyclopentyl]hept-5-enamide might react in biological systems (Sen & Roach, 1996).

• Conversion to Cyclopentadienessigsäure-Derivatives : The conversion of bicyclic compounds to cyclopentadienylacetic acid derivatives provides insights into the chemical transformations that these compounds can undergo (Wallquist, Rey, & Dreiding, 1983).

• Polymerization and Functional Group Studies : The catalytic polymerization of norbornene derivatives with functional groups is another area of interest, highlighting the potential of these compounds in polymer science (Mathew et al., 1996).